Cas no 900018-76-0 (8-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product name: 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 900018-76-0
• MF: C₉H₈N₂O₂
• MW: 176.172
• MDL: MFCD06496225
• CID: 3166920
• PubChem ID: 89055

8-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• W13266
• Imidazo(1,2-a)pyridine-3-carboxylic acid, 7-methyl-
• MFCD06496225
• DTXSID30944408
• EN300-738196
• 8-methylimidazo[1,2-a]pyridine-3-carboxylicacid
• SCHEMBL2498109
• 8X-0866
• 900018-76-0
• CHEMBL5306390
• CS-0083398
• AKOS006292847
• BRN 1568719

• MDL： MFCD06496225
• Inchi： InChI=1S/C9H8N2O2/c1-6-3-2-4-11-7(9(12)13)5-10-8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： ZPEXGVUYMVTGOK-UHFFFAOYSA-N
• SMILES： CC1=CC=CN2C(=CN=C12)C(=O)O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 2

Additional information on 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 900018-76-0)

8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 900018-76-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of a carboxylic acid functional group at the 3-position and a methyl substituent at the 8-position makes this molecule a versatile intermediate for drug discovery and material science applications.

In recent years, researchers have explored the potential of 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid as a building block for small molecule therapeutics, particularly in the development of kinase inhibitors and GPCR modulators. Its structural features allow for facile derivatization, enabling medicinal chemists to optimize pharmacokinetic properties. The compound's CAS number 900018-76-0 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

The synthesis of imidazo[1,2-a]pyridine derivatives like 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid typically involves condensation reactions between 2-aminopyridines and α-haloketones, followed by oxidation steps to introduce the carboxylic acid moiety. Recent advances in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with the pharmaceutical industry's increasing focus on green synthesis and atom economy.

From a pharmacological perspective, the imidazo[1,2-a]pyridine scaffold demonstrates remarkable drug-like properties, including good membrane permeability and metabolic stability. The methyl substitution at position 8 in CAS 900018-76-0 can influence the compound's conformation and binding affinity to biological targets. Researchers investigating structure-activity relationships (SAR) frequently utilize this core structure to explore new therapeutic avenues for conditions ranging from inflammatory diseases to neurological disorders.

Analytical characterization of 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, particularly in high-throughput screening campaigns where impurities could lead to false positives. Quality control measures for CAS 900018-76-0 often include determination of residual solvents and heavy metal content to meet pharmaceutical-grade standards.

In material science, derivatives of imidazo[1,2-a]pyridine-3-carboxylic acids have shown promise as organic semiconductors and photovoltaic materials. The conjugated π-system of these compounds enables interesting electronic properties, making them candidates for OLED technologies and sensor applications. The methyl group in 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid can be strategically modified to tune these materials' performance characteristics.

The commercial availability of 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 900018-76-0) from specialty chemical suppliers has facilitated its adoption across research institutions. Current market trends indicate growing demand for such pharmaceutical intermediates, driven by increased R&D spending in precision medicine and targeted therapies. Researchers frequently search for information about the compound's solubility, stability, and handling precautions, reflecting practical considerations in laboratory use.

Patent literature reveals numerous applications of imidazo[1,2-a]pyridine derivatives in drug development, with several candidates containing the 8-methyl substitution pattern advancing to clinical trials. The carboxylic acid functionality in CAS 900018-76-0 provides a convenient handle for further chemical modifications, allowing for the creation of amides, esters, and other derivatives with potentially improved biological activity or formulation properties.

From a regulatory standpoint, 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid is generally classified as a research chemical rather than a therapeutic agent itself. However, its use in drug discovery pipelines necessitates compliance with Good Laboratory Practice (GLP) standards. The compound's Safety Data Sheet (SDS) provides essential information about its hazard classification, storage conditions, and personal protective equipment requirements for safe handling.

Future research directions for 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 900018-76-0) may explore its potential in bioconjugation chemistry and prodrug development. The growing interest in targeted drug delivery systems and theranostic agents could further elevate the importance of this chemical scaffold. Additionally, computational approaches like molecular docking and QSAR modeling continue to provide insights into optimizing derivatives based on this core structure.

In conclusion, 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid represents a valuable chemical entity with multifaceted applications in medicinal chemistry and materials science. Its CAS number 900018-76-0 serves as a critical reference point for researchers navigating the expanding landscape of heterocyclic compounds. As scientific understanding of structure-property relationships deepens, this compound and its derivatives will likely play increasingly important roles in addressing current challenges in healthcare and advanced materials development.